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Compound of Interest

Compound Name: 2-Chloro-5-nitrobenzophenone

Cat. No.: B105091

This guide provides immediate and essential procedures for the safe handling, use, and
disposal of 2-Chloro-5-nitrobenzophenone (CAS No. 34052-37-4), ensuring a secure
laboratory environment for researchers, scientists, and drug development professionals.

Immediate Safety and Hazard Information

2-Chloro-5-nitrobenzophenone is a yellow, crystalline solid that requires careful handling due
to its potential health hazards.[1] It is classified as an irritant, with the primary risk being serious
eye irritation.[2] Inhalation of dust or direct contact with skin and eyes should be avoided.[3]

Suantitative Saf

Parameter Value Reference
Molecular Formula C13H8CINO3 [1][3]
Molecular Weight 261.66 g/mol [2][3]
Melting Point 83-86°C [1]

H319: Causes serious eye
GHS Hazard Statement o [2]

irritation

Operational Plan: Handling and Personal Protective
Equipment (PPE)
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A systematic approach is crucial to minimize exposure when working with 2-Chloro-5-
nitrobenzophenone. The following workflow outlines the necessary steps from preparation to
cleanup.

Recommended Personal Protective Equipment (PPE)

The selection of appropriate PPE is the first line of defense against exposure.

PPE Category Specification Rationale

Chemical safety goggles or a ]
_ To protect against dust
] face shield.[4] Must comply )
Eye and Face Protection ) particles and splashes that can
with EN166 or OSHA 29 CFR

cause serious eye irritation.[2]
1910.133 standards.[1]

Chemical-resistant gloves such ) )
To prevent skin contact, which

Hand Protection as nitrile or neoprene rubber. S
can cause irritation.[3]
[41[5]
A lab coat or chemical- To protect the skin from

Body Protection ] ) )
resistant apron/coverall.[5][6] accidental spills.

An N95 (US) or equivalent

respirator is recommended if ) )
) ) o To prevent inhalation of
Respiratory Protection dust formation is likely.[7] Use o )
) ] ] irritating dust particles.[3]
in a well-ventilated area is

mandatory.[8]

Experimental Workflow Diagram
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Preparation

1. Prepare Work Area
- Ensure fume hood is operational.
- Have spill kit readily accessible.

Next

2. Don PPE
- Wear all required PPE as specified above.

Proceed to

Hangling
v

3. Weighing
- Perform within a ventilated enclosure or fume hood.
- Avoid generating dust.

Next

4. Transfer and Use
- Use appropriate tools (e.g., spatula).
- Keep containers closed when not in use.

Proceed to

Cleanup arv d Disposal

5. Decontamination
- Wipe down work surfaces.
- Clean equipment with a suitable solvent.

Next

6. Waste Disposal
- Segregate and label all waste streams properly.

Next

7. Doff PPE
- Remove PPE in the correct order to avoid contamination.

Click to download full resolution via product page

Caption: Workflow for safely handling 2-Chloro-5-nitrobenzophenone.
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Detailed Methodologies and Protocols

Experimental Protocol for Handling 2-Chloro-5-nitrobenzophenone

e Preparation:

[¢]

Designate a specific work area, preferably within a chemical fume hood.

o

Ensure that an eyewash station and safety shower are readily accessible.[9]

o

Assemble all necessary equipment and reagents before starting.

[¢]

Prepare a spill kit containing absorbent material (e.g., sand or vermiculite).[8]
» Personal Protective Equipment (PPE):

o Put on all required PPE as detailed in the table above, ensuring a proper fit.
e Weighing and Transfer:

o Conduct all weighing and transfer operations within the fume hood to minimize dust
exposure.

o Use a spatula or other appropriate tool to handle the solid material.
o If transferring to a reaction vessel, do so carefully to prevent spills.
» Reaction and Use:
o Keep the container of 2-Chloro-5-nitrobenzophenone tightly closed when not in use.[8]

o Should the compound be heated, be aware that it can emit toxic fumes upon
decomposition.[3]

e Decontamination:

o After use, decontaminate all glassware and equipment by rinsing with a suitable solvent
(e.g., acetone) in the fume hood.
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o Collect the solvent rinse as hazardous liquid waste.

o Wipe down the work surface with a cloth dampened with the same solvent, and dispose of
the cloth as solid hazardous waste.

e Personal Hygiene:

o After handling is complete and PPE has been removed, wash hands thoroughly with soap
and water.[8]

Disposal Plan

Proper disposal of 2-Chloro-5-nitrobenzophenone and associated waste is critical to prevent
environmental contamination and ensure regulatory compliance. All waste must be disposed of
through a licensed hazardous waste disposal company.[7]

Waste Segregation and Collection
¢ Solid Waste:

o Collect unreacted 2-Chloro-5-nitrobenzophenone and any grossly contaminated
disposable materials (e.g., weighing paper, gloves, absorbent pads) in a designated,
labeled, and sealed hazardous waste container.

e Liquid Waste:

o Solutions containing 2-Chloro-5-nitrobenzophenone and solvent rinses should be
collected in a separate, labeled hazardous waste container for halogenated organic
compounds.

e Sharps:

o Any contaminated sharps (e.g., needles, broken glass) must be disposed of in a
designated sharps container.

Disposal Procedure
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Ensure all waste containers are clearly and accurately labeled with the chemical name and
associated hazards.

Store waste containers in a cool, dry, and well-ventilated area, away from incompatible
materials.[7]

Do not dispose of 2-Chloro-5-nitrobenzophenone down the drain or in regular trash.

Arrange for a licensed hazardous waste disposal company to collect the waste, providing
them with the Safety Data Sheet (SDS).[7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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